Cas no 64340-46-1 (6''-O-Acetylsaikosaponin A)

6''-O-Acetylsaikosaponin A is a bioactive triterpenoid saponin derived from the roots of Bupleurum species, commonly used in traditional medicine. This acetylated derivative of saikosaponin A exhibits enhanced stability and bioavailability compared to its parent compound. Its molecular structure, featuring a glucose moiety acetylated at the 6'' position, contributes to improved solubility and membrane permeability. Research indicates potential pharmacological applications, including anti-inflammatory, hepatoprotective, and immunomodulatory effects. The compound is of interest for its role in modulating signaling pathways such as NF-κB and MAPK. High-purity 6''-O-Acetylsaikosaponin A is valuable for mechanistic studies and drug development, offering a refined tool for investigating triterpenoid bioactivity.
6''-O-Acetylsaikosaponin A structure
6''-O-Acetylsaikosaponin A structure
Product Name:6''-O-Acetylsaikosaponin A
CAS No:64340-46-1
MF:C44H70O14
MW:823.0182
CID:2007440
PubChem ID:21637629
Update Time:2025-06-07

6''-O-Acetylsaikosaponin A Chemical and Physical Properties

Names and Identifiers

    • 6''-O-acetylsaikosaponin A
    • 6''-Acetylsaikosaponin a
    • [(2R,3S,4S,5R,6S)-6-[(2R,3R,4S,5S,6R)-3,5-Dihydroxy-2-[[(1S,2S,4S,5R,8R,9R,10S,13S,14R,17S,18R)-2-hy
    • MS-31529
    • CHEMBL3613723
    • HY-N7613
    • AC-35058
    • AKOS040760167
    • PD158880
    • CS-0134792
    • [(2R,3S,4S,5R,6S)-6-[(2R,3R,4S,5S,6R)-3,5-Dihydroxy-2-[[(1S,2S,4S,5R,8R,9R,10S,13S,14R,17S,18R)-2-hydroxy-9-(hydroxymethyl)-4,5,9,13,20,20-hexamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracos-15-en-10-yl]oxy]-6-methyloxan-4-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl acetate
    • 64340-46-1
    • [(2R,3S,4S,5R,6S)-6-{[(2R,3R,4S,5S,6R)-3,5-dihydroxy-2-{[(1S,2S,4S,5R,8R,9R,10S,13S,14R,17S,18R)-2-hydroxy-9-(hydroxymethyl)-4,5,9,13,20,20-hexamethyl-24-oxahexacyclo[15.5.2.0(1),(1)?.0?,(1)?.0?,(1)?.0?,(1)(3)]tetracos-15-en-10-yl]oxy}-6-methyloxan-4-yl]oxy}-3,4,5-trihydroxyoxan-2-yl]methyl acetate
    • G18086
    • DA-70318
    • 6''-O-Acetylsaikosaponin A
    • Inchi: 1S/C44H70O14/c1-22-30(48)35(58-36-33(51)32(50)31(49)24(56-36)19-53-23(2)46)34(52)37(55-22)57-29-11-12-39(5)25(40(29,6)20-45)9-13-41(7)26(39)10-14-44-27-17-38(3,4)15-16-43(27,21-54-44)28(47)18-42(41,44)8/h10,14,22,24-37,45,47-52H,9,11-13,15-21H2,1-8H3/t22-,24-,25-,26-,27-,28+,29+,30+,31-,32+,33-,34-,35+,36+,37+,39+,40+,41-,42+,43-,44+/m1/s1
    • InChI Key: WDWZBAMDKXKRBA-HCYXLWPCSA-N
    • SMILES: O1C([H])([H])[C@]23C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[C@@]2([H])[C@@]21C([H])=C([H])[C@]1([H])[C@@]4(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])([C@@](C([H])([H])[H])(C([H])([H])O[H])[C@]4([H])C([H])([H])C([H])([H])[C@@]1(C([H])([H])[H])[C@]2(C([H])([H])[H])C([H])([H])[C@]3([H])O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@]([H])([C@@]([H])(C([H])([H])[H])O1)O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])OC(C([H])([H])[H])=O)O1)O[H])O[H])O[H])O[H]

Computed Properties

  • Exact Mass: 822.47655690 g/mol
  • Monoisotopic Mass: 822.47655690 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 58
  • Rotatable Bond Count: 8
  • Complexity: 1610
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 21
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 214
  • Molecular Weight: 823.0
  • XLogP3: 2.5

Experimental Properties

  • Color/Form: Powder

6''-O-Acetylsaikosaponin A Security Information

6''-O-Acetylsaikosaponin A Pricemore >>

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